
6-Acetamidohexanoic acid safety and handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Acetamidohexanoic acid

Cat. No.: B1664344 Get Quote

An In-depth Technical Guide to the Safety and Handling of 6-Acetamidohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 6-
Acetamidohexanoic acid (CAS No. 57-08-9). The information is compiled from multiple safety

data sheets (SDS) to provide researchers, scientists, and drug development professionals with

the necessary data for safe laboratory conduct.

Chemical and Physical Properties
6-Acetamidohexanoic acid, also known as Acexamic acid, is a derivative of the amino acid

lysine.[1] It appears as a white, odorless crystalline powder.[2][3][4] The compound is stable

under normal storage conditions.[4][5]

Table 1: Chemical Identification

Identifier Value

CAS Number 57-08-9[6]

Molecular Formula C₈H₁₅NO₃[2][6]

Molecular Weight 173.21 g/mol [5][6]

| Synonyms | Acexamic Acid, 6-Acetamidocaproic acid[6][7] |
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Table 2: Physical and Chemical Properties

Property Value Source

Appearance White, powder solid [2][3]

Odor Odorless [2][3]

Melting Point 102 - 106 °C (215.6 - 222.8 °F) [3][6]

Boiling Point 404.5 °C at 760 mmHg [6]

Solubility
Soluble in water.[4] Data on

specific solubility is limited.
[4]

Flash Point Not available [3][5][6]

| Autoignition Temp. | Not available |[5] |

Hazard Identification and GHS Classification
There are some discrepancies across safety data sheets regarding the hazardous nature of 6-
Acetamidohexanoic acid. While some sources state it is not considered hazardous[3], others

provide specific GHS classifications.[4][6] It is prudent to handle the substance as potentially

hazardous.

Table 3: GHS Hazard Classification Summary

Hazard Class Hazard Category Hazard Statement

Acute toxicity, oral Category 4
H302: Harmful if
swallowed[6]

Skin corrosion/irritation Category 2
H315: Causes skin irritation[4]

[6]

Serious eye damage/eye

irritation
Category 2A / 1

H319: Causes serious eye

irritation[6] / H318: Causes

serious eye damage[4]
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| Specific target organ toxicity, single exposure | Category 3 | H335: May cause respiratory

irritation[4][6] |

Pictogram:

Warning Signal Word[6]

Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling),

P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective

gloves/eye protection).[6]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[6]

Disposal: P501 (Dispose of contents/container in accordance with local regulation).[6]

Experimental Protocols for Safety Assessment
Detailed experimental safety studies for 6-Acetamidohexanoic acid are not publicly available.

The following are representative OECD (Organisation for Economic Co-operation and

Development) protocols typically used to determine the GHS classifications listed above.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)

Principle: This method uses a stepwise procedure with a small number of animals (typically

rats) per step. The outcome of each step determines the next step: either dosing at a higher

or lower fixed dose level or stopping the test. The objective is to identify a dose range that

causes mortality or evident toxicity.

Methodology:

A single, healthy young adult animal is dosed with the test substance at a defined starting

dose level (e.g., 300 mg/kg or 2000 mg/kg).

The animal is observed for signs of toxicity and mortality over a period of 14 days.
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Depending on the outcome, two additional animals are dosed at the same level.

The results are interpreted based on the number of mortalities at specific dose levels to

assign a GHS category. Body weight, clinical signs of toxicity, and gross necropsy findings

are recorded.

Skin Irritation/Corrosion - OECD Test Guideline 404

Principle: This test evaluates the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) inflammatory changes to the skin.

Methodology:

The test substance (0.5 g or 0.5 mL) is applied to a small area (approx. 6 cm²) of the

shaved skin of an albino rabbit.

The substance is held in contact with the skin under a gauze patch for a specified period,

typically 4 hours.

After exposure, the patch is removed, and the skin is washed.

The treated skin is examined for signs of erythema (redness) and edema (swelling) at

graded intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

The severity of the reactions is scored, and the average scores are used to classify the

substance's irritation potential.

Serious Eye Damage/Irritation - OECD Test Guideline 405

Principle: This protocol assesses the potential of a substance to produce irritation or damage

to the eye.

Methodology:

A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is applied into the

conjunctival sac of one eye of an albino rabbit. The other eye remains untreated and

serves as a control.
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The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations are made for effects on the cornea (opacity), iris, and conjunctiva (redness,

swelling, discharge).

The severity of the eye reactions is scored. The persistence and severity of the lesions are

used to classify the substance.

Safety and Handling Procedures
Engineering Controls:

Work in a well-ventilated area.[5][6] Use local exhaust ventilation or a chemical fume hood to

minimize dust generation and accumulation.[5][8]

Facilities should be equipped with an eyewash station and a safety shower.[5][6]

Personal Protective Equipment (PPE):

Table 4: Personal Protective Equipment (PPE) Recommendations

Protection Type Specification Source

Eye/Face Protection

Wear appropriate
protective eyeglasses or
chemical safety goggles
as described by OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.

[3][5]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

clothing to prevent skin

exposure. Inspect gloves

before use.

[5][6][9]
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| Respiratory Protection | A respirator is not needed under normal use conditions with adequate

ventilation.[2][3] If dust is generated, use a NIOSH/MSHA-approved respirator.[10] |[2][3][10] |

Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing.[3][5] Do not ingest or inhale.[5] Wash

hands thoroughly after handling.[5][6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5][6]

Keep the container tightly closed.[2][6]

First Aid and Emergency Procedures
Table 5: First Aid Measures

Exposure Route Procedure Source

Eye Contact

Immediately flush eyes
with plenty of water for at
least 15 minutes,
occasionally lifting the
upper and lower eyelids.
Seek immediate medical
attention.

[2][5][6]

Skin Contact

Flush skin with plenty of soap

and water for at least 15

minutes while removing

contaminated clothing and

shoes. Get medical attention.

[2][5][6]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[2][5][6]
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| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention. |[2][5][6] |

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[6][11]

Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides and carbon

monoxide may be generated by thermal decomposition.[5][6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH approved, and full protective gear.[5][6]

Accidental Release Measures:

Personal Precautions: Use proper personal protective equipment as indicated in Section 4.

Ensure adequate ventilation. Avoid generating dusty conditions.[5][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6][11]

Cleanup: Vacuum or sweep up the material and place it into a suitable disposal container.[5]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[5]

Conditions to Avoid: Incompatible materials, dust generation, and excess heat.[5]

Incompatible Materials: Strong oxidizing agents.[3][5]

Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, carbon dioxide, and

other irritating and toxic fumes and gases.[5]

Disposal Considerations
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[5] Consult US EPA guidelines (40 CFR Parts 261.3) and local or state

hazardous waste regulations to ensure complete and accurate classification and disposal.[5][6]

Visualized Workflows and Relationships
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Caption: Workflow for responding to an accidental chemical spill.
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Hierarchy of Safety Controls

Elimination
(Physically remove the hazard)
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Caption: Hierarchy of controls for mitigating chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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